Cas no 36499-94-2 (Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium)

Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium structure
36499-94-2 structure
Product Name:Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium
CAS No:36499-94-2
MF:C28H28Br2O2P2Pd
MW:724.696246147156
CID:921393
PubChem ID:6333440
Update Time:2025-04-19

Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium Chemical and Physical Properties

Names and Identifiers

    • Dibromopalladium;10-ethyl-10h-phenoxaphosphinin-10-ium
    • NSC-241219
    • 36499-94-2
    • NSC241219
    • Inchi: 1S/2C14H13OP.2BrH.Pd/c2*1-2-16-13-9-5-3-7-11(13)15-12-8-4-6-10-14(12)16;;;/h2*3-10H,2H2,1H3;2*1H;/q;;;;+2
    • InChI Key: XGWYRXHHGCTUNA-UHFFFAOYSA-N
    • SMILES: [Pd](Br)Br.[PH+]1(C2C=CC=CC=2OC2C=CC=CC1=2)CC.[PH+]1(C2C=CC=CC=2OC2C=CC=CC1=2)CC

Computed Properties

  • Exact Mass: 488.82092
  • Monoisotopic Mass: 721.89661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 524
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 9.23
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